Cas no 82716-91-4 (tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate)

• Product Name: tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• CAS No: 82716-91-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• MDL: MFCD07778615
• CID: 708541
• PubChem ID: 12883914
• Update Time: 2025-06-08

tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylicacid, 1,2,3,4-tetrahydro-, 1,1-dimethylethyl ester
• 1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLIC ACID T-BUTYL ESTER
• tert-Butyl 1,2,3,4-tetrahydro-isoquinoline-3-carboxylate
• tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• AKOS005929800
• SB38897
• tert-butyl1,2,3,4-tetrahydroisoquinoline-3-carboxylate
• FT-0771890
• EN300-1603884
• SCHEMBL9470893
• 1,2,3,4-tetrahydro-3-isoquinolinecarboxylic acid tert-butyl ester
• A839115
• FT-0694535
• 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid tert-butyl ester
• 82716-91-4
• SB34684
• AB19081

• MDL： MFCD07778615
• Inchi： 1S/C14H19NO2/c1-14(2,3)17-13(16)12-8-10-6-4-5-7-11(10)9-15-12/h4-7,12,15H,8-9H2,1-3H3
• InChI Key： KRSUDBIZXKOKGA-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C=CC=CC=2CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate

tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 82716-91-4): A Comprehensive Overview

tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate, identified by its CAS number 82716-91-4, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule belongs to the tetrahydroisoquinoline class, a structural motif renowned for its biological activity and pharmacological relevance. The compound features a tert-butyl group attached to the carboxylate moiety of the tetrahydroisoquinoline scaffold, which influences its chemical properties and potential applications.

The tetrahydroisoquinoline core is a prominent pharmacophore in medicinal chemistry, frequently observed in natural products and synthetic drugs. Its structural framework is characterized by a bicyclic system consisting of a benzene ring fused with a piperidine ring. This configuration contributes to the compound's ability to interact with various biological targets, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their diverse pharmacological activities. These include neuroprotective, antidepressant, and anti-inflammatory effects. The introduction of the tert-butyl group at the 3-position of the tetrahydroisoquinoline ring enhances the compound's metabolic stability and solubility, making it more suitable for pharmaceutical applications.

tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate has been extensively studied in academic and industrial research settings. Its synthesis involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The tert-butyl ester functionality provides a versatile handle for further chemical modifications, allowing researchers to explore analogues with tailored properties.

The compound's potential therapeutic applications have been explored in several preclinical studies. Researchers have investigated its effects on neurotransmitter systems, particularly those involving dopamine and serotonin. Preliminary findings suggest that derivatives of this molecule may exhibit beneficial effects in treating neurological disorders such as Parkinson's disease and depression.

Advances in computational chemistry have facilitated the design of novel derivatives of tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate. Molecular modeling techniques have been employed to predict binding affinities and optimize pharmacokinetic profiles. These computational approaches have accelerated the drug discovery process by enabling rapid screening of potential candidates.

The synthesis of this compound also benefits from modern green chemistry principles. Researchers have developed environmentally friendly synthetic routes that minimize waste and reduce energy consumption. Such sustainable practices are increasingly important in pharmaceutical manufacturing to ensure compliance with regulatory standards and environmental regulations.

In conclusion, tert-butyl 1,2,3,4-tetrahydroisoquinoline-3-carboxylate (CAS No. 82716-91-4) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutics. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play a significant role in future drug development efforts.